Cas no 2227848-57-7 (rac-ethyl (3R,4S)-4-(3-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate)

• Product Name: rac-ethyl (3R,4S)-4-(3-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate
• CAS No: 2227848-57-7
• MF: C₁₄H₁₈BrNO₃
• MW: 328.201623439789
• CID: 6455823
• PubChem ID: 165528823
• Update Time: 2025-05-20

rac-ethyl (3R,4S)-4-(3-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (3R,4S)-4-(3-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate
• 2227848-57-7
• EN300-1454591

• Inchi： 1S/C14H18BrNO3/c1-3-19-14(17)11-8-16-7-10(11)9-4-5-13(18-2)12(15)6-9/h4-6,10-11,16H,3,7-8H2,1-2H3/t10-,11+/m0/s1
• InChI Key： FLANHGXIASRLEO-WDEREUQCSA-N
• SMILES： BrC1=C(C=CC(=C1)[C@@H]1CNC[C@H]1C(=O)OCC)OC

Computed Properties

• Exact Mass: 327.04701g/mol
• Monoisotopic Mass: 327.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6Ų

Additional information on rac-ethyl (3R,4S)-4-(3-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate

Comprehensive Overview of rac-ethyl (3R,4S)-4-(3-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2227848-57-7)

The compound rac-ethyl (3R,4S)-4-(3-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2227848-57-7) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 3-bromo-4-methoxyphenyl moiety and the ethyl carboxylate group, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its applications in drug discovery, particularly in targeting neurological and metabolic disorders.

One of the most searched questions about rac-ethyl (3R,4S)-4-(3-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate revolves around its synthetic routes and enantiomeric purity. The racemic mixture (rac- prefix) indicates equal parts of (3R,4S) and (3S,4R) enantiomers, which is crucial for understanding its pharmacological behavior. Recent advancements in asymmetric synthesis have enabled the isolation of individual enantiomers, addressing the growing demand for enantiopure compounds in precision medicine.

The 3-bromo-4-methoxyphenyl group in this compound is a hotspot for structure-activity relationship (SAR) studies. This moiety is often associated with enhanced binding affinity to biological targets, such as G-protein-coupled receptors (GPCRs) and enzymes. Researchers are exploring its role in modulating dopamine and serotonin pathways, aligning with the current trend of targeting neuropsychiatric conditions like depression and Parkinson's disease.

From a synthetic chemistry perspective, the ethyl carboxylate functionality offers flexibility for further derivatization. It can be hydrolyzed to the corresponding carboxylic acid or reduced to an alcohol, expanding its utility in medicinal chemistry. The compound's CAS No. 2227848-57-7 is frequently searched in patent databases, reflecting its industrial relevance in developing novel therapeutics and crop protection agents.

Environmental and regulatory considerations are also trending topics related to this compound. While it is not classified as hazardous, its brominated aromatic structure warrants careful handling to ensure sustainable use. Green chemistry approaches, such as catalytic bromination and solvent-free reactions, are being investigated to minimize waste and improve efficiency in its production.

In summary, rac-ethyl (3R,4S)-4-(3-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2227848-57-7) is a promising scaffold with broad applications in life sciences. Its combination of a pyrrolidine core, aryl bromide, and ester group makes it a valuable tool for researchers exploring next-generation therapeutics and agrochemicals. As the demand for chiral building blocks grows, this compound is poised to play a pivotal role in innovation.